Cas no 894006-77-0 (3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea)

• Product Name: 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea
• CAS No: 894006-77-0
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5512068
• PubChem ID: 18564184
• Update Time: 2025-08-03

3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-3-(4-methoxyphenyl)urea
• 894006-77-0
• F2024-0677
• AKOS024623005
• 1-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-3-(4-methoxyphenyl)urea
• 3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1-(4-methoxyphenyl)urea
• 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea

• Inchi： 1S/C20H23N3O3/c1-13-4-7-17(10-14(13)2)23-12-16(11-19(23)24)22-20(25)21-15-5-8-18(26-3)9-6-15/h4-10,16H,11-12H2,1-3H3,(H2,21,22,25)
• InChI Key： MUMZSJBPLNVDQP-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(C)=C(C)C=1)NC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea

Comprehensive Overview of 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea (CAS No. 894006-77-0)

The compound 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea (CAS No. 894006-77-0) is a specialized organic molecule with a unique structural framework. This urea derivative features a pyrrolidinone core substituted with 3,4-dimethylphenyl and 4-methoxyphenyl groups, making it an intriguing subject for pharmaceutical and materials science research. Its molecular complexity and potential bioactivity have drawn attention in recent years, particularly in the context of drug discovery and agrochemical development.

Recent trends in medicinal chemistry highlight growing interest in urea-based compounds like 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea. Researchers are particularly focused on its potential as a protein-protein interaction modulator, a hot topic in current drug development. The presence of both electron-donating (methoxy group) and hydrophobic (dimethylphenyl) moieties suggests interesting possibilities for molecular recognition applications.

The synthesis of 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea typically involves multi-step organic reactions, with careful control of reaction conditions to achieve optimal yield and purity. Analytical characterization using techniques like HPLC, NMR spectroscopy, and mass spectrometry confirms the structural integrity of this compound. These quality control measures are particularly important given the increasing demand for high-purity specialty chemicals in research applications.

From a pharmaceutical perspective, the pyrrolidinone scaffold present in 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea is known to exhibit diverse biological activities. Current research explores its potential as a kinase inhibitor or enzyme modulator, aligning with the growing market for targeted therapies. The compound's structural features suggest possible applications in addressing neurodegenerative disorders and metabolic diseases, two areas receiving significant research funding worldwide.

In material science applications, the hydrogen-bonding capacity of the urea moiety in 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea makes it interesting for supramolecular chemistry applications. Researchers are investigating its potential in creating molecular self-assemblies and functional materials, particularly in the development of smart coatings and advanced sensors.

The stability profile of 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea has been studied under various conditions, with particular attention to its photostability and thermal stability. These properties are crucial for its potential application in formulation development and product shelf-life considerations. Recent advances in computational chemistry have enabled more accurate predictions of its physicochemical properties, reducing development timelines.

Market analysis indicates growing demand for specialized compounds like 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea, particularly from the contract research organization sector. The compound's unique structure makes it valuable for structure-activity relationship studies and medicinal chemistry optimization programs. Current pricing trends reflect its status as a low-volume high-value chemical in the research chemicals market.

Environmental and safety considerations for 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment and engineering controls are recommended during handling. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in light of increasing regulatory focus on green chemistry principles.

Future research directions for 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea include exploration of its chiral properties and potential enantioselective synthesis methods. The pharmaceutical industry's growing emphasis on chiral drugs makes this an important area of investigation. Additionally, researchers are examining its potential as a molecular scaffold for combinatorial chemistry approaches.

For researchers working with 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea, proper storage conditions (typically cool, dry environments) and handling procedures are essential to maintain compound integrity. Analytical reference standards are increasingly available to support quality control in research applications, reflecting the compound's growing importance in chemical research.

The intellectual property landscape surrounding 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea includes several patents covering its synthesis methods and potential applications. This reflects the commercial potential of this compound, particularly in the pharmaceutical intermediates market. Current patent analysis suggests active research interest in this chemical space.

In conclusion, 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methoxyphenyl)urea (CAS No. 894006-77-0) represents an interesting case study in specialty chemical development. Its unique structural features and potential applications in multiple research domains make it a compound worth watching in coming years. As research methodologies advance and new applications emerge, this molecule may find expanded utility across scientific disciplines.